Cas no 2411289-25-1 (2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide)

• Product Name: 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide
• CAS No: 2411289-25-1
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5416192
• PubChem ID: 145906834
• Update Time: 2025-10-28

2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2411289-25-1
• EN300-7559696
• 2-chloro-N-{[2-(dimethylamino)pyrimidin-5-yl]methyl}-N-methylpropanamide
• 2-Chloro-N-[[2-(dimethylamino)pyrimidin-5-yl]methyl]-N-methylpropanamide
• Z2596884438
• 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide

• Inchi： 1S/C11H17ClN4O/c1-8(12)10(17)16(4)7-9-5-13-11(14-6-9)15(2)3/h5-6,8H,7H2,1-4H3
• InChI Key： NHCQNAOTWYWJCO-UHFFFAOYSA-N
• SMILES： C(N(CC1=CN=C(N(C)C)N=C1)C)(=O)C(Cl)C

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.2±55.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide

Professional Introduction to Compound with CAS No. 2411289-25-1 and Product Name: 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide

Compound with the CAS number 2411289-25-1 and the product name 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a dimethylamino group, and a pyrimidine ring, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular framework of 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide is intricately designed to interact with biological targets in a highly specific manner. The pyrimidine moiety, in particular, is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to bind to nucleic acid bases and other biological receptors. This feature makes the compound a promising candidate for further exploration in the development of small-molecule inhibitors and activators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have shown that the chloro substituent and the dimethylamino group play crucial roles in modulating the compound's pharmacological properties. These groups contribute to the compound's ability to cross-react with enzymes and receptors, thereby influencing its therapeutic efficacy.

In the realm of drug discovery, the synthesis of 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide has been optimized using state-of-the-art synthetic methodologies. The use of advanced catalytic systems and green chemistry principles has allowed for the efficient production of this compound while minimizing environmental impact. Such innovations are critical in ensuring that pharmaceutical development remains sustainable and scalable.

Current research is focused on evaluating the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary studies have demonstrated that it exhibits favorable solubility profiles and metabolic stability, which are essential characteristics for any potential drug candidate. Additionally, its stability under various storage conditions suggests that it could be a viable candidate for clinical trials.

The potential applications of 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide span across multiple therapeutic areas. Its structural features make it suitable for targeting diseases such as cancer, inflammation, and infectious disorders. Researchers are particularly interested in its ability to modulate pathways involving kinases and other enzymes that are implicated in disease progression.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to further investigate the therapeutic potential of this compound. By leveraging interdisciplinary approaches, scientists aim to uncover new mechanisms of action and optimize dosing regimens for maximum efficacy. These collaborative initiatives are essential for translating laboratory findings into tangible clinical benefits for patients.

The regulatory landscape for new drug candidates is stringent but well-established, ensuring that only compounds with proven safety and efficacy reach the market. As such, rigorous testing is required before 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide can be approved for human use. However, the preliminary data gathered thus far suggests that it has the potential to meet these stringent requirements.

In conclusion, 2-Chloro-N-[[2-(dimethylamino)-5-pyrimidinyl]methyl]-N-methylpropanamide (CAS No. 2411289-25-1) represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile tool for drug development, with potential applications across multiple therapeutic areas. As research continues to unfold, this compound holds great promise for improving patient outcomes and advancing medical science.